Cas no 133991-63-6 ((11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid)
(11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- (11β,?17α)?-17-?[(Ethoxycarbonyl)?oxy]?-?11-?hydroxy-?3-?oxo-?androsta-?1,?4-?diene-?17-?carboxylic acid
- (11β,17α)-17-[(Ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic acid
- (11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid
-
- MDL: MFCD22683759
- Inchi: 1S/C23H30O7/c1-4-29-20(28)30-23(19(26)27)10-8-16-15-6-5-13-11-14(24)7-9-21(13,2)18(15)17(25)12-22(16,23)3/h7,9,11,15-18,25H,4-6,8,10,12H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,21-,22-,23-/m0/s1
- InChI Key: CCMMQGHLQQKWOY-NGVSTBRYSA-N
- SMILES: O(C(=O)OC([H])([H])C([H])([H])[H])[C@]1(C(=O)O[H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])=C([H])[C@]4(C([H])([H])[H])[C@@]3([H])[C@]([H])(C([H])([H])[C@@]21C([H])([H])[H])O[H])=O
(11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E890570-250mg |
(11b,17a)-17-[(Ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid |
133991-63-6 | 250mg |
$ 222.00 | 2023-09-07 | ||
| TRC | E890570-2.5g |
(11b,17a)-17-[(Ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid |
133991-63-6 | 2.5g |
$ 1656.00 | 2023-09-07 | ||
| Enamine | EN300-20206582-0.05g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 0.05g |
$609.0 | 2023-09-16 | ||
| Enamine | EN300-20206582-0.1g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 0.1g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-20206582-0.25g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 0.25g |
$1294.0 | 2023-09-16 | ||
| Enamine | EN300-20206582-0.5g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 0.5g |
$2038.0 | 2023-09-16 | ||
| Enamine | EN300-20206582-1.0g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 1g |
$2612.0 | 2023-05-24 | ||
| Enamine | EN300-20206582-1g |
(1R,3aS,3bS,9aR,9bS,10S,11aS)-1-[(ethoxycarbonyl)oxy]-10-hydroxy-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid |
133991-63-6 | 1g |
$2612.0 | 2023-09-16 | ||
| A2B Chem LLC | AE71046-250mg |
Androsta-1,4-diene-17-carboxylic acid, 17-[(ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-, (11β,17α)- |
133991-63-6 | 250mg |
$336.00 | 2024-04-20 | ||
| A2B Chem LLC | AE71046-2.5g |
Androsta-1,4-diene-17-carboxylic acid, 17-[(ethoxycarbonyl)oxy]-11-hydroxy-3-oxo-, (11β,17α)- |
133991-63-6 | 2.5g |
$1729.00 | 2024-04-20 |
(11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on (11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid
Exploring the Chemical Properties and Potential Applications of (11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid (CAS No. 133991-63-6)
11b,17a-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid is a complex steroidal derivative with a unique molecular structure that combines multiple functional groups. This compound belongs to the broader family of androstanol derivatives, which are structurally related to natural steroids such as testosterone and estradiol. The androsta-1,4-diene backbone is a key feature of this molecule, as it provides the foundational framework for steroid hormone activity. The presence of 11-hydroxy and 3-oxo groups further differentiates this compound from its natural counterparts, suggesting potential for tailored biological activity.
The ethoxycarbonyl group at the 17-position introduces an additional layer of complexity to the molecule’s chemical behavior. This functional group is commonly associated with ester functionalities, which can influence solubility, metabolic stability, and receptor interaction. The carboxylic acid moiety at the terminal end of the molecule may also play a role in modulating its pharmacokinetic properties. Together, these structural features make this compound a promising candidate for further drug development and biological research.
Recent studies have highlighted the importance of steroidal derivatives in the treatment of various diseases, including inflammatory conditions and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that androstanol-based compounds exhibit significant anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding aligns with the structural characteristics of (11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid, which may enable it to interact with similar biological targets.
The 11-hydroxy group in this compound is particularly noteworthy, as it is a common functional group in many steroid hormones and prodrugs. Hydroxyl groups can act as hydrogen bond donors or acceptors, influencing the molecule’s ability to bind to receptors or enzymes. In the context of drug design, this group may also contribute to the molecule’s metabolic stability or its ability to cross biological membranes. The 3-oxo group, on the other hand, suggests the presence of a ketone functionality, which can affect the molecule’s reactivity and its potential for forming covalent interactions with proteins or nucleic acids.
Research into the synthetic pathways of similar compounds has revealed that the introduction of ethoxycarbonyl groups often involves esterification reactions. This process can be critical for generating compounds with specific pharmacological profiles. For example, ester derivatives of androstanol have been shown to exhibit enhanced solubility and bioavailability compared to their parent compounds. The carboxylic acid moiety in this molecule may further contribute to its solubility characteristics, making it a candidate for oral administration.
From a biological perspective, the androsta-1,4-diene backbone is a key structural element in many steroid hormones. This backbone is responsible for the molecule’s ability to interact with steroid receptors, such as the androgen receptor or the glucocorticoid receptor. The addition of functional groups like 11-hydroxy and 3-oxo can modulate the affinity of the molecule for these receptors, potentially leading to unique biological effects. This makes the compound a valuable subject for further pharmacological investigation.
Recent advancements in computational chemistry have enabled researchers to predict the behavior of steroidal derivatives like this compound. Molecular docking studies suggest that the ethoxycarbonyl group may play a role in stabilizing the interaction between the molecule and its target receptor. This is particularly relevant for compounds with potential therapeutic applications, as receptor binding affinity is a critical factor in drug efficacy.
The carboxylic acid group at the terminal end of the molecule may also influence its metabolic fate. Carboxylic acid derivatives are often subject to hydrolysis in the body, which can affect the compound’s half-life and bioavailability. However, the presence of the ethoxycarbonyl group may slow down this process, potentially extending the duration of the compound’s activity in vivo. This property could be advantageous for drugs requiring prolonged therapeutic effects.
From a synthetic chemistry standpoint, the preparation of this compound likely involves multiple steps, including the formation of the androsta-1,4-diene backbone and the introduction of the ethoxycarbonyl group. The synthesis of such complex molecules often requires careful optimization of reaction conditions to ensure the desired stereochemistry and functional group placement. This highlights the importance of organic synthesis techniques in the development of novel pharmaceutical compounds.
While the potential applications of this compound are still being explored, its structural features suggest it could be relevant in several therapeutic areas. For example, its anti-inflammatory properties, as suggested by recent studies on similar compounds, may make it a candidate for the treatment of inflammatory diseases. Additionally, its ability to interact with steroid receptors could open new avenues in the development of hormonal therapies or receptor modulators.
Further research is needed to fully characterize the biological activity of (11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid. This includes in vitro and in vivo studies to determine its pharmacological effects, toxicological profile, and clinical potential. As the field of drug discovery continues to evolve, compounds with unique structural features like this one may play an increasingly important role in the development of new therapies.
133991-63-6 ((11b,17a)-17-(Ethoxycarbonyl)oxy-11-hydroxy-3-oxo-androsta-1,4-diene-17-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)